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For Researchers, Scientists, and Drug Development Professionals

Enoyl-CoA hydratase (ECH) is a critical enzyme in the β-oxidation of fatty acids, catalyzing the

hydration of a trans-2-enoyl-CoA to a 3-hydroxyacyl-CoA. The substrate specificity of different

ECH isoforms is a key determinant of their metabolic roles and a crucial consideration in drug

development targeting fatty acid metabolism. This guide provides a comparative analysis of the

substrate specificity of various enoyl-CoA hydratases, supported by experimental data and

detailed methodologies.

Introduction to Enoyl-CoA Hydratases
Enoyl-CoA hydratases are a family of enzymes that exhibit significant diversity in their substrate

preferences, primarily concerning the acyl chain length of the enoyl-CoA substrate and the

stereochemistry of the resulting 3-hydroxyacyl-CoA product. These enzymes are broadly

classified based on their subcellular localization and the stereospecificity of their reaction:

Mitochondrial Enoyl-CoA Hydratase (ECHS1 or crotonase): This is a short-chain specific

hydratase that produces (S)-3-hydroxyacyl-CoA. It is a key component of the mitochondrial

fatty acid β-oxidation pathway.
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Peroxisomal Enoyl-CoA Hydratase: Peroxisomes contain bifunctional or multifunctional

enzymes with enoyl-CoA hydratase activity. These can be further divided into:

L-bifunctional protein (L-PBE): Produces (S)-3-hydroxyacyl-CoA.

D-bifunctional protein (D-PBE): Produces (R)-3-hydroxyacyl-CoA.

Bacterial (R)-specific Enoyl-CoA Hydratases (e.g., PhaJ): These enzymes are involved in the

synthesis of polyhydroxyalkanoates (PHAs) and produce (R)-3-hydroxyacyl-CoA.

The differing substrate specificities of these enzymes reflect their distinct physiological roles,

from energy production in mitochondria to the synthesis of signaling molecules and complex

lipids in peroxisomes, and biopolymer production in bacteria.

Data Presentation: Comparative Substrate
Specificity
The following table summarizes the kinetic parameters of various enoyl-CoA hydratases with

substrates of different acyl chain lengths. This data highlights the varying affinities and catalytic

efficiencies of these enzymes.
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Enzyme
Source
Organism

Substrate
(trans-2-
enoyl-
CoA)

Km (µM) kcat (s-1)
kcat/Km
(M-1s-1)

Referenc
e

(R)-specific

Enoyl-CoA

Hydratase

(PhaJ)

Aeromonas

caviae

Butenoyl-

CoA (C4)
24 1500 6.25 x 107 [1]

Hexenoyl-

CoA (C6)
40 1200 3.00 x 107 [1]

Octenoyl-

CoA (C8)
41 800 1.95 x 107 [1]

Decenoyl-

CoA (C10)
42 950 2.26 x 107 [1]

Dodecenoy

l-CoA

(C12)

43 600 1.40 x 107 [1]

(R)-specific

Enoyl-CoA

Hydratase

(PhaJ4)

Pseudomo

nas

aeruginosa

Butenoyl-

CoA (C4)
- High - [2]

Hexenoyl-

CoA (C6)
- High - [2]

Octenoyl-

CoA (C8)
- High - [2]

Decenoyl-

CoA (C10)
- High - [2]

Mitochondr

ial Enoyl-

CoA

Hydratase

(ECHS1)

Rat Liver

Straight-

chain

enoyl-

CoAs (C4-

C16)

-

Decreasing

rate with

increasing

chain

length

- [3]
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Crotonyl-

CoA (C4)

High

Specificity
- - [4]

Acryloyl-

CoA, 3-

methylcrot

onyl-CoA,

methacrylyl

-CoA

Moderate

Specificity
- - [4]

Tiglyl-CoA

Binds, but

low

hydration

- - [4]

Note: A comprehensive table of kinetic data for mammalian mitochondrial and peroxisomal

ECHs with a wide range of substrates is not readily available in a single source. The data for

mitochondrial ECH is often described qualitatively, with activity decreasing as the acyl chain

length increases.

Experimental Protocols
Spectrophotometric Assay for Enoyl-CoA Hydratase
Activity
This method is used to determine the catalytic activity of enoyl-CoA hydratase by monitoring

the decrease in absorbance that accompanies the hydration of the double bond in the trans-2-

enoyl-CoA substrate.[1]

Materials:

Spectrophotometer capable of reading at 263 nm

Quartz cuvettes (1.0 cm path length)

50 mM Tris-HCl buffer, pH 8.0

trans-2-enoyl-CoA substrate stock solution (e.g., 1 mM in water)
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Purified enoyl-CoA hydratase enzyme solution

Procedure:

Prepare the reaction mixture in a quartz cuvette by adding 895 µL of 50 mM Tris-HCl buffer

(pH 8.0) and 25 µL of the trans-2-enoyl-CoA substrate stock solution to achieve a final

substrate concentration of 25 µM.

Equilibrate the cuvette at the desired temperature (e.g., 30°C) in the spectrophotometer.

Initiate the reaction by adding 5 µL of the enzyme solution to the cuvette and mix quickly.

Monitor the decrease in absorbance at 263 nm for a set period (e.g., 1-5 minutes).

Calculate the rate of the reaction using the molar extinction coefficient (ε) of the enoyl-

thioester bond, which is 6.7 x 103 M-1cm-1.[1]

Calculation of Enzyme Activity:

Activity (U/mL) = (ΔA263/min) / (ε * path length) * (reaction volume / enzyme volume) * 106

Where:

ΔA263/min is the change in absorbance per minute.

ε is the molar extinction coefficient (6.7 x 103 M-1cm-1).

path length is the cuvette path length (1 cm).

reaction volume and enzyme volume are in mL.

1 Unit (U) is defined as the amount of enzyme that catalyzes the conversion of 1 µmol of

substrate per minute.

HPLC Method for Chiral Separation of 3-Hydroxyacyl-
CoA Enantiomers
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This method allows for the separation and quantification of the (R)- and (S)-enantiomers of 3-

hydroxyacyl-CoA, the products of the enoyl-CoA hydratase reaction. This is crucial for

determining the stereospecificity of the enzyme.[5]

Sample Preparation:

Enzymatic Reaction: Perform the enoyl-CoA hydratase reaction as described in the

spectrophotometric assay, allowing the reaction to proceed to completion or for a defined

time.

Protein Precipitation: Stop the reaction and precipitate the enzyme by adding a cold organic

solvent such as acetonitrile or methanol. Centrifuge to pellet the precipitated protein.

Filtration: Filter the supernatant through a 0.22 µm or 0.45 µm syringe filter to remove any

remaining particulates before HPLC analysis.

HPLC Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: A chiral stationary phase column, such as a CHIRALPAK AD-H or a similar column

designed for enantiomeric separations.

Mobile Phase: A mixture of a buffered aqueous solution and an organic modifier. A typical

mobile phase could be a gradient of acetonitrile in an aqueous buffer (e.g., ammonium

acetate or phosphate buffer). The exact composition and gradient will need to be optimized

for the specific 3-hydroxyacyl-CoA being analyzed. For example, for the separation of 3(R)-

and 3(S)-hydroxyhexadecanoyl-CoA, a mobile phase of 35/65 (v/v) of 50 mM phosphate

buffer (pH 5.0)/methanol can be used.[5]

Flow Rate: Typically 0.5 - 1.0 mL/min.

Column Temperature: Ambient or controlled (e.g., 25°C).

Detection: UV absorbance at 260 nm (for the CoA moiety).

Injection Volume: 10-20 µL.
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Analysis:

The retention times of the (R)- and (S)-enantiomers will be different, allowing for their

separation and quantification by integrating the peak areas. The identity of each peak can be

confirmed by running standards of the pure enantiomers, if available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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